Cas no 1257236-69-3 (1-(Morpholinomethyl)cyclopropanecarboxylic acid)

• Product Name: 1-(Morpholinomethyl)cyclopropanecarboxylic acid
• CAS No: 1257236-69-3
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• MDL: MFCD19314028
• CID: 1092244
• PubChem ID: 68756904
• Update Time: 2025-07-22

1-(Morpholinomethyl)cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Morpholinomethyl)cyclopropanecarboxylic acid
• 1-(morpholin-4-ylmethyl)cyclopropane-1-carboxylic acid
• SCHEMBL3714798
• Cyclopropanecarboxylic acid, 1-(4-morpholinylmethyl)-
• 1-[(morpholin-4-yl)methyl]cyclopropane-1-carboxylic acid
• 1-(morpholinomethyl)cyclopropane-1-carboxylic acid
• DA-13413
• AKOS017514594
• AS-43259
• A1-06789
• 1257236-69-3
• CS-0443468
• MFCD19314028
• ALBB-033576

• MDL： MFCD19314028
• Inchi： 1S/C9H15NO3/c11-8(12)9(1-2-9)7-10-3-5-13-6-4-10/h1-7H2,(H,11,12)
• InChI Key： CLSNCMSRRHZGQQ-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CC1(C(=O)O)CC1

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 49.8Ų

Additional information on 1-(Morpholinomethyl)cyclopropanecarboxylic acid

Recent Advances in the Study of 1-(Morpholinomethyl)cyclopropanecarboxylic acid (CAS: 1257236-69-3)

1-(Morpholinomethyl)cyclopropanecarboxylic acid (CAS: 1257236-69-3) is a cyclopropane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile building block in drug discovery, particularly in the synthesis of novel bioactive compounds. The morpholine moiety in this molecule enhances its solubility and bioavailability, making it an attractive candidate for pharmaceutical development.

Recent research has focused on the synthesis and optimization of 1-(Morpholinomethyl)cyclopropanecarboxylic acid derivatives to improve their pharmacological profiles. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as a key intermediate in the synthesis of protease inhibitors, which are crucial for targeting viral infections such as HIV and hepatitis C. The study highlighted the compound's ability to form stable interactions with active sites of target enzymes, thereby enhancing inhibitory activity.

Another significant development involves the application of 1-(Morpholinomethyl)cyclopropanecarboxylic acid in the design of covalent inhibitors. A 2024 study in ACS Chemical Biology reported the successful incorporation of this compound into covalent inhibitors targeting Bruton's tyrosine kinase (BTK), a key player in B-cell malignancies. The researchers utilized the cyclopropane ring's strain energy to facilitate covalent bond formation with the target protein, resulting in highly potent and selective inhibitors.

In addition to its role in drug discovery, 1-(Morpholinomethyl)cyclopropanecarboxylic acid has been investigated for its potential in chemical biology tools. A recent publication in Nature Chemical Biology (2024) described its use as a bioorthogonal handle for protein labeling. The morpholine group enabled efficient conjugation with fluorescent probes, allowing for real-time visualization of protein dynamics in live cells. This application opens new avenues for studying cellular processes with high spatial and temporal resolution.

Despite these promising developments, challenges remain in the large-scale synthesis and stability of 1-(Morpholinomethyl)cyclopropanecarboxylic acid derivatives. A 2023 review in Organic Process Research & Development highlighted the need for more efficient synthetic routes to overcome issues related to yield and purity. Future research directions may include the exploration of novel catalysts and reaction conditions to optimize the production of this valuable compound.

In conclusion, 1-(Morpholinomethyl)cyclopropanecarboxylic acid (CAS: 1257236-69-3) continues to be a focal point in chemical biology and medicinal chemistry research. Its versatility as a building block for drug discovery and chemical biology tools underscores its importance in advancing therapeutic and diagnostic applications. Ongoing studies are expected to further elucidate its potential and address current limitations, paving the way for innovative solutions in healthcare.